4-Fluoro-2-(oxan-4-yloxy)aniline hydrochloride
Overview
Description
“4-Fluoro-2-(oxan-4-yloxy)aniline hydrochloride” is a chemical compound with the molecular formula C11H15ClFNO2 . It has a molecular weight of 247.69 g/mol . The compound is used for research purposes .
Molecular Structure Analysis
The InChI code for “4-Fluoro-2-(oxan-4-yloxy)aniline” is 1S/C11H14FNO2/c12-8-1-2-10(13)11(7-8)15-9-3-5-14-6-4-9/h1-2,7,9H,3-6,13H2 . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the available resources. The compound has a molecular weight of 247.69 g/mol .Scientific Research Applications
Docking and QSAR Studies
- Application in c-Met Kinase Inhibition : A study conducted docking analyses of various aniline derivatives, including 4-fluoro-2-(oxan-4-yloxy)aniline hydrochloride, to investigate their orientations and active conformations as inhibitors of c-Met kinase. This research is critical in developing therapeutic agents targeting c-Met kinase, a protein involved in cancer progression (Caballero et al., 2011).
Chemical Synthesis and Reactions
- Synthesis of Antimicrobial Agents : A study focused on synthesizing various derivatives of fluoroanilines, including this compound, for evaluating their antimicrobial activities. This research is important for developing new antibacterial drugs (Yolal et al., 2012).
- Polyamide Synthesis : Research on the synthesis of novel polyamides utilized a diamine monomer with a pendant group similar to this compound. These polyamides exhibit excellent solubility and thermal stability, making them potentially useful in various industrial applications (Ghaemy & Bazzar, 2010).
Biochemical and Pharmacological Applications
- Metabolic Pathways and Bioactivation : A study explored the biodehalogenation pathways of fluorinated aniline derivatives. Understanding these pathways is crucial for assessing the metabolic fate and potential toxicity of these compounds in biological systems (Rietjens et al., 1990).
- Vibrational Spectra Analysis for Optical Applications : Research on the vibrational spectra and linear and nonlinear optical properties of this compound suggests its potential applications in optical devices and materials (George et al., 2021).
Properties
IUPAC Name |
4-fluoro-2-(oxan-4-yloxy)aniline;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO2.ClH/c12-8-1-2-10(13)11(7-8)15-9-3-5-14-6-4-9;/h1-2,7,9H,3-6,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYQAOSDWBWMGEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1OC2=C(C=CC(=C2)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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